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Coelenterazine h Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Coelenterazine h hydrochloride is a synthetic analog of coelenterazine, a luciferin

responsible for the bioluminescence in many marine organisms.[1] As a substrate for various

luciferases, most notably Renilla luciferase (RLuc), it plays a crucial role in a multitude of life

science research applications.[2] Its enhanced luminescence intensity compared to native

coelenterazine makes it a valuable tool for sensitive detection in reporter gene assays,

bioluminescence resonance energy transfer (BRET) studies, and in vivo imaging.[3][4] This

technical guide provides an in-depth overview of the chemical and physical properties of

Coelenterazine h hydrochloride, detailed experimental protocols for its use, and an

exploration of its mechanism of action.

Chemical and Physical Properties
Coelenterazine h hydrochloride is a yellow to orange solid with a molecular formula of

C26H22ClN3O2 and a molecular weight of approximately 443.92 g/mol .[5] It is characterized

by its specific spectral properties, which are fundamental to its function in bioluminescent

assays.
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Quantitative Data Summary
The following tables summarize the key quantitative data for Coelenterazine h and its

hydrochloride salt.

Identifier Value Reference

IUPAC Name

2,8-dibenzyl-6-(4-

hydroxyphenyl)imidazo[1,2-

a]pyrazin-3(7H)-one

hydrochloride

[5]

Synonyms

2-Deoxycoelenterazine

hydrochloride, CLZN-h

hydrochloride

[5]

CAS Number
50909-86-9 (for

Coelenterazine h)
[3]

Molecular Formula C26H22ClN3O2 [5]

Molecular Weight 443.92 g/mol [5]
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Property Value Conditions/Notes Reference

Appearance
Light yellow to orange

solid
[5]

Purity ≥98%
As determined by

HPLC

Melting Point >200°C

Solubility

Soluble in ethanol (≥

50 mg/mL) and

methanol. Insoluble in

water.

Stock solutions are

typically prepared in

ethanol or methanol.

[5]

Stability

Stable for up to 1

month at -20°C and

up to 6 months at

-80°C in solution

(protected from light).

Solutions should be

prepared fresh and

protected from light.

[5]

Absorption Maximum

(λmax)
437 nm In methanol [5]

Emission Maximum

(λem)
466 nm

In the presence of

Renilla luciferase
[5]

Bioluminescence
The light-emitting reaction of Coelenterazine h is catalyzed by luciferases, such as Renilla

luciferase. This process involves the oxidative decarboxylation of the coelenterazine molecule.

Mechanism of Action
The bioluminescent reaction of coelenterazine is initiated by the binding of molecular oxygen to

the C-2 position of the imidazopyrazinone core, leading to the formation of a peroxide

intermediate. This intermediate then cyclizes to form a highly unstable dioxetanone ring. The

decomposition of this dioxetanone results in the release of carbon dioxide and the formation of

an excited-state coelenteramide. As the excited coelenteramide returns to its ground state, it
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emits a photon of light. The specific wavelength of the emitted light is influenced by the

microenvironment of the luciferase active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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